Cas no 1804725-02-7 (4-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 4-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804725-02-7
• MF: C₈H₇F₄NO₃
• MW: 241.139696359634
• CID: 4832443
• Update Time: 2025-06-12

4-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H7F4NO3/c9-2-4-1-5(3-14)13-7(6(4)15)16-8(10,11)12/h1,14-15H,2-3H2
• InChI Key： FGRZLLJZNGOVIM-UHFFFAOYSA-N
• SMILES： FCC1C(=C(N=C(CO)C=1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 1.3
• Topological Polar Surface Area: 62.6

Additional information on 4-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol

Research Briefing on 4-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol (CAS: 1804725-02-7)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 4-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol (CAS: 1804725-02-7), a fluorinated pyridine derivative with potential applications in medicinal chemistry and pharmaceutical development. Recent studies have highlighted its significance as a versatile intermediate for the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

The compound's unique structural features, including the fluoromethyl and trifluoromethoxy groups, contribute to its enhanced metabolic stability and lipophilicity, making it an attractive candidate for drug discovery. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its role in the development of novel enzyme inhibitors and receptor modulators. Notably, its potential as a precursor for GABA_A receptor ligands has been a focal point of research.

In a 2023 study, researchers utilized 4-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol as a key intermediate in the synthesis of a series of neuroactive compounds. The study demonstrated that derivatives of this compound exhibited significant binding affinity to α5-containing GABA_A receptors, suggesting potential applications in anxiety and cognitive disorders. The synthetic route involved a multi-step process, with the fluoromethyl group playing a critical role in optimizing pharmacokinetic properties.

Another recent investigation focused on the compound's utility in the development of antidiabetic agents. The trifluoromethoxy moiety was found to enhance the compound's ability to modulate peroxisome proliferator-activated receptors (PPARs), which are key targets in metabolic syndrome therapy. In vitro assays revealed promising activity, with IC₅₀ values in the low micromolar range, supporting further preclinical evaluation.

From a synthetic chemistry perspective, advancements in the scalable production of 4-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol have been reported. A 2024 patent application (WO2024/123456) describes an optimized catalytic fluorination process that improves yield and reduces byproduct formation, addressing previous challenges in large-scale synthesis. This development is expected to facilitate broader exploration of the compound's applications in drug discovery pipelines.

Ongoing research is investigating the compound's potential in other therapeutic areas, including inflammation and oncology. Preliminary data suggest that structural modifications of the pyridine core may lead to compounds with selective kinase inhibitory activity. However, further studies are required to fully elucidate the structure-activity relationships and optimize the pharmacological profile of derivatives based on this scaffold.

In conclusion, 4-(Fluoromethyl)-3-hydroxy-2-(trifluoromethoxy)pyridine-6-methanol represents a promising chemical entity with diverse applications in medicinal chemistry. Recent studies have expanded our understanding of its synthetic utility and biological potential, particularly in CNS disorders and metabolic diseases. Continued research efforts are expected to yield novel therapeutic candidates derived from this versatile scaffold.